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The Suzuki-Miyaura Reaction: A Pillar of Modern
Synthesis
The palladium-catalyzed Suzuki-Miyaura reaction is a cornerstone of synthetic chemistry,

celebrated for its versatility, functional group tolerance, and the relatively low toxicity of its

boron-based reagents.[1][2] The reaction facilitates the creation of a carbon-carbon single bond

by coupling an organoboron species with an organohalide.[1] Its mechanism is generally

understood to proceed through a catalytic cycle involving a palladium catalyst that cycles

between Pd(0) and Pd(II) oxidation states.[3]

The canonical catalytic cycle involves three primary steps:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

electrophile (R¹-X), forming a Pd(II) intermediate.[3][4]

Transmetalation: The organic group from the organoboron reagent (R²-BY₂) is transferred to

the palladium center, displacing the halide. This step requires activation by a base.[4][5]

Reductive Elimination: The two organic fragments (R¹ and R²) are coupled, forming the new

C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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